C–I vs C–Br Reactivity for Sequential Coupling
The differential reactivity between the C–I and C–Br bonds in 5-bromo-3-iodopicolinic acid enables orthogonal sequential cross-coupling. The C–I bond is significantly more reactive toward oxidative addition with Pd(0) than the C–Br bond, with activation energy barriers of approximately 5 kcal/mol for C–I cleavage versus 10 kcal/mol for C–Br cleavage in related systems [1]. This difference translates to a practical selectivity window: under standard Suzuki–Miyaura conditions (Pd catalyst, mild base, ambient to moderate temperature), coupling occurs first and exclusively at the 3-iodo position [2].
| Evidence Dimension | Activation energy for oxidative addition |
|---|---|
| Target Compound Data | C–I: ~5 kcal/mol; C–Br: ~10 kcal/mol (estimated from computational studies on aryl halides) |
| Comparator Or Baseline | Dibromo analog (e.g., 3,5-dibromopicolinic acid): C–Br at both positions (~10 kcal/mol for each C–Br), no reactivity gradient available |
| Quantified Difference | Activation energy difference of approximately 5 kcal/mol between C–I and C–Br sites; 100% site-selectivity achievable at the iodo position under mild coupling conditions [2] |
| Conditions | Computational activation energies for C–X cleavage; Suzuki–Miyaura cross-coupling conditions (Pd catalyst, arylboronic acid, mild base) |
Why This Matters
This quantified reactivity gradient enables chemists to execute two distinct coupling steps sequentially without protecting group manipulation, reducing step count and improving overall synthetic efficiency.
- [1] Activation energies for C–Cl, C–Br, and C–I cleavage: computational study showing 12 kcal/mol (C–Cl), 10 kcal/mol (C–Br), and 5 kcal/mol (C–I) for oxidative addition transition states. View Source
- [2] Handy ST, Wilson T, Muth A. Disubstituted pyridines: the double-coupling approach. J Org Chem. 2007;72(22):8496-8500. doi:10.1021/jo701709a. PMID: 17918901. View Source
